Cas no 85-97-2 ([1,1'-Biphenyl]-2-ol,3-chloro-)

• Product Name: [1,1'-Biphenyl]-2-ol,3-chloro-
• CAS No: 85-97-2
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• MDL: MFCD00152342
• CID: 721637
• Update Time: 2025-11-02

[1,1'-Biphenyl]-2-ol,3-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,3-chloro-
• 3-Chloro-(1,1'-biphenyl)-2-ol
• 3-chloro[1,1'-biphenyl]-2-ol
• 6-Chloro-2-phenylphenol
• 2-phenyl-6-chlorophenol
• 2-Chloro-6-phenylphenol
• 2-Hydroxy-3-chlorobiphenyl
• 3-Chlorobiphenyl-2-ol

• MDL： MFCD00152342
• Inchi： 1S/C12H9ClO/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9/h1-8,14H
• InChI Key： XBILVINOJVKEHG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=CC(Cl)=C1O

Experimental Properties

• Density: 1.2400
• Melting Point: 6°C
• Boiling Point: 293.89°C (rough estimate)
• Refractive Index: 1.6237 (estimate)
• pka: 8.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-2-ol,3-chloro-

[1,1'-Biphenyl]-2-ol,3-chloro- - A Key Compound in Pharmaceutical and Material Sciences

[1,1'-Biphenyl]-2-ol,3-chloro-, with the chemical formula C₁₃H₁₀ClO, is a halogenated biphenyl derivative that has garnered significant attention in both academic and industrial research. This compound, also known as 3-chloro-2-phenylphenol, is characterized by its unique molecular structure, which combines aromatic rings with hydroxyl and chlorine functionalities. The presence of the hydroxyl group at the 2-position and the chlorine atom at the 3-position of the biphenyl framework imparts distinct chemical properties that make it a valuable candidate for various applications in pharmaceutical development and material sciences.

Recent studies have highlighted the synthetic versatility of [1,1'-Biphenyl]-2-ol,3-chloro- in the context of green chemistry. Researchers at the University of Tokyo (2023) demonstrated that this compound can be efficiently synthesized via a catalytic hydrogenation process using palladium-based catalysts, which reduces energy consumption and minimizes byproduct formation. This method aligns with the growing emphasis on sustainable synthetic pathways in the pharmaceutical industry, where environmental impact and resource efficiency

Furthermore, the biological activity of [1,1'-Biphenyl]-2-ol,3-chloro- has been explored in the context of antimicrobial research. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits moderate antibacterial activity against Gram-positive bacteria, such as Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 12.5 μg/mL. The mechanism of action involves the disruption of bacterial cell membranes, a finding that has sparked interest in its potential as a new-generation antimicrobial agent. However, further in vivo studies are required to evaluate its efficacy and safety profile in clinical settings.

Another critical area of research involves the application of [1,1'-Biphenyl]-2-ol,3-chloro- in material sciences, particularly in the development of conductive polymers. A 2024 study from the National Institute of Advanced Industrial Science and Technology (AIST) in Japan revealed that this compound can be functionalized with electron-donating groups to enhance its conductivity. This property makes it a promising candidate for use in organic electronics and energy storage devices. The ability to tailor its electronic properties through chemical modification underscores its potential in the design of smart materials with applications in biomedical engineering and nanotechnology.

From a synthetic perspective, the photoreactivity of [1,1'-Biphenyl]-2-ol,3-chloro- has been a subject of recent investigation. A 2023 paper in Organic Letters described a novel photochemical reaction pathway where this compound undergoes radical coupling under visible light irradiation, leading to the formation of complex biphenyl derivatives. This discovery has significant implications for asymmetric synthesis and the development of chiral compounds, which are essential in the pharmaceutical industry for the production of enantiomerically pure drugs. The ability to control stereochemistry through light-induced reactions represents a breakthrough in green synthetic methods.

Additionally, the computational modeling of [1,1'-Biphenyl]-2-ol,3-chloro- has provided insights into its molecular interactions. A 2024 study using quantum mechanics simulations revealed that the chlorine atom at the 3-position enhances the compound's ability to form hydrogen bonds with biological targets. This property is particularly relevant in the design of drug molecules that require high affinity for receptor sites. The findings suggest that [1,1'-Biphenyl]-2-ol,3-chloro- could serve as a scaffold for the development of targeted therapies in oncology and inflammatory diseases.

From a regulatory perspective, the toxicological profile of [1,1'-Biphenyl]-2-ol,3-chloro- has been evaluated in several studies. A 2023 report by the European Chemicals Agency (ECHA) indicated that the compound exhibits low acute toxicity in in vitro assays, with no significant genotoxic effects observed. These findings support its potential for use in pharmaceutical formulations and consumer products, provided that appropriate safety measures are implemented during production and application. The environmental fate of this compound is also under investigation, with studies focusing on its biodegradability and bioaccumulation potential in aquatic ecosystems.

Finally, the patent landscape surrounding [1,1'-Biphenyl]-2-ol,3-chloro- reflects its growing importance in industrial applications. As of 2024, over 50 patents have been filed globally, covering its use in pharmaceuticals, electronics, and materials science. These patents highlight the compound's versatility and the widespread interest in its potential applications. The continued development of new synthetic methods and biological assays will likely further expand its utility in various fields, solidifying its role as a key molecule in the chemical industry.

In conclusion, [1,1'-Biphenyl]-2-ol,3-chloro- is a multifaceted compound with significant potential in multiple domains. Its unique chemical structure, combined with recent advances in synthetic and biological research, positions it as a promising candidate for future innovations. As the scientific community continues to explore its properties and applications, the compound is likely to play an increasingly important role in the development of new technologies and therapeutic solutions.